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The following table summarizes the available data, highlighting where experimental results confirm,

contradict, or provide new insights beyond initial in silico predictions.

ADMET Parameter
In Silico Prediction (from
2021 study)

Experimental Validation (from 2022
study)

Acute Oral Toxicity Not Specifically Predicted GHS Category 5 (LD50 > 2000 mg/kg,
non-toxic) [1]

Repeated Dose Toxicity
(NOAEL)

Not Available 5 mg/kg/day (28-day study in rats) [1]

| Organ-Specific Toxicity | No significant toxicity predicted [2] | Liver: Dose-dependent ↑ ALT, ↑ bilirubin

at 10 mg/kg [1] Reproductive: Histological changes in testes at 10 mg/kg [1] | | hERG Inhibition

(Cardiotoxicity) | Low risk predicted [2] | Not experimentally tested | | Carcinogenicity | Non-carcinogen

predicted [2] | Not experimentally tested | | Plasma Protein Binding | High (100%) [2] | Not experimentally

tested | | Gastrointestinal Absorption | High (96.6%) [2] | Not experimentally tested | | Caco-2

Permeability | Moderate (34.6 nm/s) [2] | Not experimentally tested | | Blood-Brain Barrier Penetration |

No [2] | Not experimentally tested | | Cytochrome P450 Inhibition | Conflicting predictions (CYP2C9,

CYP3A4 vs. No inhibition) [2] | Not experimentally tested |
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Detailed Experimental Protocols

The experimental data in the table above primarily comes from a 2022 toxicity study in Sprague Dawley rats,

which followed OECD (Organisation for Economic Co-operation and Development) guidelines [1].

Acute Oral Toxicity Testing (OECD Guideline 420): The study used a fixed-dose procedure. Rats

were fasted overnight and administered Daturaolone in a single dose via oral gavage at 5, 50, and
300 mg/kg. Animals were monitored for toxic signs and mortality for 48 hours, followed by a 14-day

observational period where body weight was tracked [1].
Repeated Dose 28-day Oral Toxicity (OECD Guideline 407): Rats were divided into groups and

administered Daturaolone daily for 28 days at doses of 10, 5, and 2.5 mg/kg. The study monitored a
wide range of parameters, including [1]:

Clinical Observations: General behavior, physical condition, and mortality.
Hematology and Biochemistry: Comprehensive analysis of blood and serum, including liver

enzymes (ALT, AST) and bilirubin.
Histopathology: Microscopic examination of organ tissues, including the liver, kidneys, and

testes.

Proposed Signaling Pathways in Hepatotoxicity

The experimental study observed liver toxicity at high doses. Based on general mechanisms of drug-induced

liver injury and the compound's known anti-inflammatory properties, the following pathway illustrates a

plausible mechanism for how Daturaolone might cause hepatotoxicity. Note that this is a proposed model,

and the exact mechanism for Daturaolone has not been fully elucidated.

The diagram below illustrates how high doses of Daturaolone may overwhelm metabolic processes, leading

to oxidative stress and liver cell damage.
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Key Insights for Drug Development

Safety Profile Confirmation: The experimental data validates that Daturaolone has a favorable
starting acute toxicity profile (GHS Category 5) [1].

Critical Dose Determination: The No Observable Adverse Effect Level (NOAEL) of 5 mg/kg/day
is a crucial finding. This dose should be the starting point for designing future repeated-dose

pharmacological studies [1].
Focus for Further Research: The observed liver and testicular effects at higher doses highlight the

need for targeted mechanistic studies and careful dose selection in future research [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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